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Compound of Interest

Compound Name: PSB-0739

Cat. No.: B10772090 Get Quote

For researchers and scientists in the field of drug development, the proper management of

chemical compounds is paramount to ensuring laboratory safety and regulatory compliance.

This document provides essential guidance on the proper disposal and handling procedures for

PSB-0739, a potent P2Y12 receptor antagonist. Adherence to these protocols is critical for

minimizing environmental impact and protecting personnel from potential hazards.

Immediate Safety and Handling Precautions
PSB-0739 is classified with several hazards that necessitate careful handling. It is harmful if

swallowed, causes skin irritation, leads to serious eye irritation, and may cause respiratory

irritation.[1] Therefore, all personnel handling this compound must use appropriate personal

protective equipment (PPE).

Required Personal Protective Equipment (PPE):

Gloves: Inspect gloves prior to use and use proper removal techniques to avoid skin contact.

[1]

Protective Clothing: A complete suit protecting against chemicals is recommended.[1]

Eye/Face Protection: Wear safety glasses or a face shield.[1]

Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN

143) particle respirator.[1]
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Work should be conducted in a well-ventilated area, preferably in a chemical fume hood, to

avoid the formation and inhalation of dust and aerosols.[1]

Step-by-Step Disposal Procedure
The disposal of PSB-0739 and its contaminated packaging must be conducted by a licensed

professional waste disposal service.[1] Laboratory personnel are responsible for the safe

collection and labeling of the waste before its transfer.

Segregate Waste: Do not mix PSB-0739 waste with other chemical waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Collect Solid Waste: Carefully sweep up any solid PSB-0739, avoiding dust formation, and

place it in a suitable, closed, and clearly labeled container for disposal.[1]

Collect Contaminated Materials: Any materials that have come into contact with PSB-0739,

such as gloves, weighing paper, and pipette tips, should be considered contaminated and

collected in the same waste container.

Label Waste Container: The container must be clearly labeled with the chemical name

("PSB-0739"), the relevant hazard symbols (e.g., harmful, irritant), and the date.

Store Waste Securely: Store the sealed waste container in a designated, secure area away

from incompatible materials until it can be collected by the professional waste disposal

service.

Arrange for Pickup: Contact your institution's EHS office to schedule a pickup for the

hazardous waste.

Chemical and Physical Properties
A summary of the key chemical and physical properties of PSB-0739 is provided in the table

below for easy reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.aaronchem.com/sds/1052087-90-7.pdf
https://www.benchchem.com/product/b10772090?utm_src=pdf-body
https://www.aaronchem.com/sds/1052087-90-7.pdf
https://www.benchchem.com/product/b10772090?utm_src=pdf-body
https://www.benchchem.com/product/b10772090?utm_src=pdf-body
https://www.aaronchem.com/sds/1052087-90-7.pdf
https://www.benchchem.com/product/b10772090?utm_src=pdf-body
https://www.benchchem.com/product/b10772090?utm_src=pdf-body
https://www.benchchem.com/product/b10772090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10772090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 1052087-90-7[1][2]

Molecular Formula C26H17N3Na2O8S2[1][3][4]

Molecular Weight 609.54 g/mol

Appearance Solid[3]

Storage
Powder: 2 years at -20°C; In DMSO: 2 weeks at

4°C, 6 months at -80°C[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of PSB-0739 in a

laboratory setting.
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PSB-0739 Disposal Workflow
Identify PSB-0739 Waste

(Solid compound, contaminated labware)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Labeled Container

Seal Container Securely

Store in a Secure,
Designated Waste Area

Contact Professional
Waste Disposal Service

Document Waste for Pickup

Proper Disposal by
Licensed Professionals

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of PSB-0739.
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First Aid Measures
In the event of exposure to PSB-0739, the following first aid measures should be taken

immediately.[1]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[1]

In all cases of exposure, it is important to show the Safety Data Sheet to the attending

physician.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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